Cas no 81803-59-0 (2-Propenoic acid, 2-azido-3-(2-pyridinyl)-, ethyl ester)

• Product name: 2-Propenoic acid, 2-azido-3-(2-pyridinyl)-, ethyl ester
• CAS No: 81803-59-0
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• CID: 702920
• PubChem ID: 13639200

2-Propenoic acid, 2-azido-3-(2-pyridinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-azido-3-(2-pyridinyl)-, ethyl ester
• ethyl 2-azido-3-pyridin-2-ylprop-2-enoate
• A898126
• 81803-59-0
• SCHEMBL13904697

• Inchi： InChI=1S/C10H10N4O2/c1-2-16-10(15)9(13-14-11)7-8-5-3-4-6-12-8/h3-7H,2H2,1H3/b9-7-
• InChI Key： RGTWREOOVYIPNN-CLFYSBASSA-N
• SMILES： CCOC(=O)C(=CC1=CC=CC=N1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 218.08037557g/mol
• Monoisotopic Mass: 218.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6Ų
• XLogP3: 2.7

Experimental Properties

• Melting Point: 36-38 ºC (ethyl ether )